Antioxidant Capacity in Lipophilic Environment: DHS Outperforms Resveratrol and ε-Viniferin in the Oil/Water/LOO• System
DHS exhibited the highest antioxidant capacity among tested stilbenes (including resveratrol, 4-hydroxystilbene, 3,5-dihydroxystilbene, and trimethylresveratrol) in the oil/water/LOO• emulsion system, achieving 82% inhibition of β-carotene bleaching. In the same assay, DHS outperformed trans-ε-viniferin (the resveratrol dimer), which showed superior activity only in the polar DMSO/O₂⁻ system (IC₅₀ = 0.14 mM) [1]. This differential performance across polarity environments highlights DHS's unique suitability for protecting lipid-rich biological compartments.
| Evidence Dimension | Inhibition of β-carotene bleaching by lipoperoxyl radicals |
|---|---|
| Target Compound Data | 82% inhibition of β-carotene bleaching |
| Comparator Or Baseline | trans-ε-Viniferin (highest in DMSO/O₂⁻ system, IC₅₀ = 0.14 mM; resveratrol, 4-hydroxystilbene, 3,5-dihydroxystilbene, trimethylresveratrol showed lower activity in O/W/LOO• system) |
| Quantified Difference | DHS showed the highest antioxidant capacity in O/W/LOO• system; ε-viniferin was best in DMSO/O₂⁻ system (IC₅₀ = 0.14 mM) |
| Conditions | Oil/water emulsion with β-carotene bleaching by lipoperoxyl (LOO•) radicals; UV-visible detection |
Why This Matters
For applications targeting lipid peroxidation (e.g., membrane protection, food preservation, atherosclerosis models), DHS provides quantifiably superior efficacy over resveratrol and other stilbenes.
- [1] Privat C, et al. Antioxidant properties of trans-ε-viniferin as compared to stilbene derivatives in aqueous and nonaqueous media. J Agric Food Chem. 2002;50(5):1213-1217. PMID: 11853506 View Source
